![molecular formula C19H22N4O4 B6507488 N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-nitrophenyl)ethanediamide CAS No. 899999-23-6](/img/structure/B6507488.png)
N'-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N-(2-nitrophenyl)ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(Dimethylamino)-2-(4-methylphenyl)ethyl)-N-(2-nitrophenyl)ethanediamide, commonly referred to as DMNP or DMNPE, is an organic compound that is used in various scientific research applications. It is a derivative of ethanediamide, which is an amide of ethylene diamine, and is commonly used in organic synthesis. DMNPE is used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. In addition, DMNPE has been used in the synthesis of biopolymers, such as polyurethanes and polyesters.
Scientific Research Applications
DMNPE is used in a variety of scientific research applications, including organic synthesis, biochemistry, and pharmacology. In organic synthesis, DMNPE is commonly used as a reagent in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and specialty chemicals. In biochemistry, DMNPE is used as a reagent in the synthesis of biopolymers, such as polyurethanes and polyesters. DMNPE is also used in pharmacology, as it has been found to have anticonvulsant and anti-inflammatory properties.
Mechanism of Action
DMNPE is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting this enzyme, DMNPE increases the amount of acetylcholine available in the brain, which can lead to increased cognitive function, improved memory, and enhanced learning.
Biochemical and Physiological Effects
DMNPE has been found to have a variety of biochemical and physiological effects. In addition to its anticonvulsant and anti-inflammatory properties, DMNPE has been found to have antioxidant, anti-cancer, and anti-diabetic effects. Additionally, DMNPE has been found to have neuroprotective effects, as it has been found to protect neurons from damage caused by oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using DMNPE for lab experiments include its low cost, its availability, and its ability to be synthesized in a variety of ways. Additionally, DMNPE has been found to have a variety of biochemical and physiological effects, making it a useful reagent for a variety of scientific research applications. The main limitation of using DMNPE for lab experiments is its potential toxicity, as it has been found to be toxic to humans and animals in high doses.
Future Directions
Future research on DMNPE could include further exploration of its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be conducted on the mechanisms of action of DMNPE, as well as its potential toxicity. Additionally, further research could be conducted on the development of new synthetic methods for the production of DMNPE, as well as new uses for the compound. Finally, further research could be conducted on the potential environmental impacts of DMNPE, as well as its potential applications in the agricultural sector.
Synthesis Methods
DMNPE can be synthesized by a variety of methods, including chemical reactions, electrochemical reactions, and electrochemical oxidation. The most common method of synthesis is the reaction of ethylene diamine with nitrobenzene in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. The reaction is typically conducted at temperatures ranging from 120 to 180°C. The reaction produces a yellow-colored solution containing DMNPE.
properties
IUPAC Name |
N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-N'-(2-nitrophenyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O4/c1-13-8-10-14(11-9-13)17(22(2)3)12-20-18(24)19(25)21-15-6-4-5-7-16(15)23(26)27/h4-11,17H,12H2,1-3H3,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPJIOSGQDINOLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=CC=CC=C2[N+](=O)[O-])N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-(dimethylamino)-2-(p-tolyl)ethyl)-N2-(2-nitrophenyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.